Cas no 629-40-3 (1,6-Dicyanohexane)

Octadinitrile (211-089-2) is a chemical substance with molecular formula c8h12n2< Br>

1,6-Dicyanohexane structure

1,6-Dicyanohexane structure

Product Name:1,6-Dicyanohexane

CAS No:629-40-3

Molecular Formula:C₈H₁₂N₂

Molecular Weight:136.1943

MDL:MFCD00001981

CID:39274

PubChem ID:12385

1,6-Dicyanohexane Properties

Names and Identifiers

- Octanedinitrile
- HEXAMETHYLENE DICYANIDE
- HEXANE-1,6-DICARBOXYLIC ACID DINITRILE
- DICYANOHEXANE
- 1,8-OCTANEDINITRILE
- 1,6-DICYANOHEXANE
- SUBERODINITRILE
- SUBERONITRILE
- OCTAMETHYLENE DINITRILE
- Ocatanedinitrile
- Suberic acid dinitrile
- Korksaeuredinitril [German]
- JNT1LXA02U
- hexane-1,6-dicarbonitrile
- Hexamethylene di-isocyanide
- Hexamethylenediisocyanic acid
- Hexa-1,6-diyl diisocyanide
- Isocyanic acid, hexamethylenedi-
- HEXANE, 1,6-DICYANATO-
- BTNXBLUGMAMSSH-UHFFFAOYSA-N
- Korksaeuredinitril
- 1,6-dicyano-hexane
- H
- Hexamethylene Dicyanide
- 629-40-3
- FT-0632661
- UNII-JNT1LXA02U
- Suberonitrile, purum, >=98.0% (GC)
- NSC 51242
- 3-04-00-00602 (Beilstein Handbook Reference)
- EINECS 213-202-0
- MFCD00001981
- SCHEMBL411130
- 3-02-00-01768 (Beilstein Handbook Reference)
- F0001-1703
- S0298
- Q27281589
- AI3-33237
- EINECS 211-089-2
- AKOS015839904
- BRN 1744365
- D-7800-8
- DTXSID7022097
- EN300-88679
- STR06015
- BRN 3662465
- NSC51242
- EC 211-089-2
- NS00001821
- NSC-51242
- 1,6-Dicyanohexane, 98%
- A10750
- DB-027342
- +Expand
- MDL： MFCD00001981
- InChIKey： BTNXBLUGMAMSSH-UHFFFAOYSA-N
- Inchi： 1S/C8H12N2/c9-7-5-3-1-2-4-6-8-10/h1-6H2
- SMILES： N#CC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C#N
- BRN： 1744365

Computed Properties

Exact Mass: 136.10000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 5
Monoisotopic Mass: 136.1
Heavy Atom Count: 10
Complexity: 135
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.6
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 47.6

Experimental Properties

LogP: 2.37416
PSA: 47.58000
Refractive Index: n20/D 1.444(lit.)
Water Partition Coefficient: 1.2 g/100 mL
Boiling Point: 172°C/11mmHg(lit.)
Melting Point: −3.5 °C (lit.)
Flash Point: Fahrenheit: 230 ° f
Celsius: 110 ° c
FEMA: 3228
Solubility: 7g/l insoluble
Color/Form: Colorless or grayish yellow powder
Solubility: Insoluble in water.
Density: 0.954 g/mL at 25 °C(lit.)

1,6-Dicyanohexane Security Information

Symbol: GHS06
RTECS：WM2131000
WGK Germany：1
Safety Term：6.1
Safety Instruction： S36/37/39-S45-S23
Packing Group：III
Packing Group：III
Risk Phrases：R23/24/25
Hazard Level：6.1
Dangerous goods sign： T
Hazardous Material transportation number：UN 3276 6.1/PG 2
Hazard Statement： H301,H311,H331
Warning Statement： P261,P280,P301+P310,P311
Prompt：dangerous
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
PackingGroup：III
Risk Phrases： 23/24/25
Signal Word：Danger
TSCA：Yes
Explosive Limit：8.5-29%(V)
HazardClass：6.1

1,6-Dicyanohexane Customs Data

HS CODE：29269095
Customs Data：

China Customs Code:
29269095

1,6-Dicyanohexane Synthesis

1,6-Dicyanohexane Related Literature

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10. Inside front cover

Org. Chem. Front., 2019,6, 418-418

Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

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